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Compound of Interest

Compound Name: JMS-175-2

Cat. No.: B15581588 Get Quote

A critical first step in the safe disposal of any chemical, including JMS-175-2, is to consult its

Safety Data Sheet (SDS). An SDS provides comprehensive information on the substance's

properties, hazards, and specific instructions for handling, storage, and disposal. The following

guide outlines the necessary procedures for the proper disposal of laboratory chemicals, which

should be adapted to the specific information found in the SDS for JMS-175-2.

General Principles of Laboratory Chemical Waste
Disposal
The proper management of chemical waste is essential for the safety of laboratory personnel

and the protection of the environment.[1][2] Adherence to institutional, local, and national

regulations is mandatory.[1]

1. Waste Identification and Characterization: The first step is to determine if the waste is

hazardous.[3] A waste is generally considered hazardous if it exhibits one or more of the

following characteristics:

Ignitability: Liquids with a flashpoint below 140°F, solids that can cause fire through friction,

or oxidizers.[3]

Corrosivity: Aqueous solutions with a pH less than or equal to 2, or greater than or equal to

12.5.[3]
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Reactivity: Substances that are unstable, react violently with water, or can generate toxic

gases.[3]

Toxicity: Harmful or fatal if ingested or absorbed.[3]

The SDS for JMS-175-2 will contain specific information on its hazards.

2. Segregation of Chemical Waste: Incompatible chemicals must be segregated to prevent

dangerous reactions.[1][4] Store different classes of chemical waste in separate, designated

areas.[2][4] For example, acids should be stored separately from bases, and oxidizers should

be kept away from flammable organic solvents.[4]

3. Waste Accumulation and Storage: Chemical waste should be accumulated at or near the

point of generation.[1] Storage areas must be well-ventilated, and secondary containment

should be used to prevent spills.[1][2][4] All waste containers must be kept closed except when

adding waste.[3][5]

Procedural Steps for Disposal of JMS-175-2
Step 1: Obtain and Review the Safety Data Sheet (SDS) Contact the manufacturer or supplier

of JMS-175-2 to obtain the most current SDS. This document is the primary source of

information for safe handling and disposal.

Step 2: Personal Protective Equipment (PPE) Based on the SDS, identify and use the

appropriate PPE. This may include safety goggles or a face shield, chemical-resistant gloves,

and a lab coat.[6]

Step 3: Container Selection and Labeling

Container: Use a container that is chemically compatible with JMS-175-2 and is in good

condition with a secure, leak-proof lid.[1]

Labeling: All waste containers must be clearly labeled.[2][3] The label should include:

The words "Hazardous Waste".[7]

The full chemical name of all constituents (no abbreviations or formulas).[4]
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The concentration of each constituent.[4]

The accumulation start date.[2][4]

Appropriate hazard warnings (e.g., flammable, corrosive, toxic).[7]

Step 4: Waste Collection Collect waste JMS-175-2 in the designated, labeled container. Do not

mix it with other incompatible waste streams.[4]

Step 5: Arrange for Disposal Contact your institution's Environmental Health and Safety (EHS)

office or equivalent department to schedule a waste pickup.[3][8] Do not dispose of chemical

waste down the drain or in the regular trash unless explicitly permitted by your EHS office and

local regulations.[1][9]

Key Information for Chemical Waste Management
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Parameter Guideline Source

Waste Segregation

Incompatible chemicals must

be separated by physical

barriers or stored in separate

containment.

[1][4]

Container Requirements

Must be chemically

compatible, in good condition,

and have a secure, leak-proof

closure.

[1]

Labeling

Must include "Hazardous

Waste," full chemical names,

concentrations, accumulation

start date, and hazard

information.

[2][4][7]

Storage Time Limit

Varies by regulation; for

academic labs, often a

maximum of six months.

[1]

Disposal Method

Through the institution's

designated hazardous waste

collection program.

[3][9]

Experimental Workflow for Chemical Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.gzlabfurniture.com/proper-waste-disposal-in-research-labs/
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.utoledo.edu/depts/safety/docs/HM-08-001.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Collection & Storage

Disposal

Obtain & Review
SDS for JMS-175-2

Select Appropriate
PPE

Choose Compatible
Waste Container

Label Container
Correctly

Collect Waste
JMS-175-2

Segregate from
Incompatible Waste

Store in Designated
Accumulation Area

Contact EHS for
Waste Pickup

Complete Waste
Disposal Inventory

Proper Disposal by
Authorized Personnel

Click to download full resolution via product page

Caption: Workflow for the proper disposal of a laboratory chemical.
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Disclaimer: This information is intended as a general guide. Always consult the specific Safety

Data Sheet for JMS-175-2 and your institution's Environmental Health and Safety office for

detailed procedures and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. danielshealth.com [danielshealth.com]

2. Proper Waste Disposal in Research Labs: Expert Guide to Safety and Compliance
[gzlabfurniture.com]

3. ehrs.upenn.edu [ehrs.upenn.edu]

4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

6. cdms.telusagcg.com [cdms.telusagcg.com]

7. utoledo.edu [utoledo.edu]

8. business-services.miami.edu [business-services.miami.edu]

9. vumc.org [vumc.org]

To cite this document: BenchChem. [Essential Guidance for the Proper Disposal of JMS-
175-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581588#jms-175-2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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